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Compound of Interest

Compound Name: Clauszoline M

Cat. No.: B169562

Clauszoline M: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clauszoline M, a member of the carbazole alkaloid family, is a natural product isolated from
plants of the genus Clausena. Carbazole alkaloids are a significant class of heterocyclic
compounds known for their wide range of biological activities and potential therapeutic
applications. This technical guide provides a detailed overview of the known physical and
chemical properties of Clauszoline M, along with representative experimental protocols for its
isolation and characterization. Furthermore, it explores its potential mechanism of action based
on the known activities of related compounds.

Physicochemical Properties

The physical and chemical properties of Clauszoline M are summarized below. It is important
to note that while some properties are experimentally determined, others are predicted based
on computational models.
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Property Value Source
Molecular Formula C13HoNOs3 [1112]
Molecular Weight 227.22 g/mol [1]12]
CAS Number 187110-72-1 [1]
IUPAC Name 2,8-dihydroxy-9H-carbazole-3- 2]
carbaldehyde

Predicted Boiling Point 516.2+45.0 °C [1]
Predicted Density 1.572 + 0.06 g/cm?3 [1]
Predicted pKa 8.15+0.30 [1]

Solubility

Soluble in Dimethyl Sulfoxide
(DMSO0)

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of Clauszoline M are

not readily available in the public domain. However, based on established methods for the

isolation and characterization of carbazole alkaloids from Clausena species, the following

representative protocols are provided.

Isolation and Purification of Clauszoline M from
Clausena excavata

This protocol is a generalized procedure based on common techniques for isolating carbazole

alkaloids from plant material.

Workflow for Isolation and Purification:
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Caption: General workflow for the isolation and purification of Clauszoline M.
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Methodology:

» Plant Material Preparation: The air-dried and powdered roots or stems of Clausena excavata
are used as the starting material.

o Extraction: The powdered plant material is macerated with methanol at room temperature for
a period of 72 hours, with the solvent being replaced every 24 hours.

» Concentration: The combined methanolic extracts are filtered and concentrated under
reduced pressure using a rotary evaporator to yield a crude extract.

» Fractionation: The crude extract is suspended in water and partitioned successively with
solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol. The ethyl
acetate fraction is typically enriched with carbazole alkaloids.

» Chromatographic Separation: The ethyl acetate fraction is subjected to column
chromatography on silica gel, eluting with a gradient of n-hexane and ethyl acetate.

e Fraction Analysis: Fractions are collected and monitored by thin-layer chromatography (TLC)
using a suitable solvent system and visualized under UV light.

 Purification: Fractions containing the compound of interest are combined and further purified
by recrystallization or preparative TLC to yield pure Clauszoline M.

Structural Characterization

The structure of the isolated Clauszoline M is elucidated using a combination of spectroscopic
techniques.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b169562?utm_src=pdf-body
https://www.benchchem.com/product/b169562?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Expected Observations for

Technique Purpose .
Clauszoline M
Determination of molecular A molecular ion peak
Mass Spectrometry (MS) weight and elemental corresponding to the exact
composition. mass of C13HaNOs.
Absorption bands for hydroxyl
Identification of functional (-OH), amine (N-H), aromatic
Infrared (IR) Spectroscopy
groups. (C=C), and aldehyde (C=0, C-
H) groups.

Signals corresponding to
aromatic protons, an aldehyde

proton, and hydroxyl protons in

Nuclear Magnetic Resonance Elucidation of the carbon- the tH NMR spectrum.
(NMR) Spectroscopy (*H and hydrogen framework and Resonances for aromatic
13C) connectivity. carbons, a carbonyl carbon,

and carbons bearing hydroxyl
groups in the 3C NMR

spectrum.

Biological Activity and Potential Signhaling Pathways

While the specific biological targets and signaling pathways of Clauszoline M are not yet fully
elucidated, the known activities of other carbazole alkaloids from Clausena species provide
valuable insights into its potential mechanisms of action. Many carbazole alkaloids from this
genus are known to be potent enzyme inhibitors.

Enzyme Inhibition

Based on the activities of related compounds, Clauszoline M is hypothesized to act as an
inhibitor of one or more enzymes. A general workflow for an enzyme inhibition assay is

presented below.

Workflow for Enzyme Inhibition Assay:
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Caption: General workflow for an enzyme inhibition assay.

Hypothetical Signaling Pathway

Given that many natural products, including carbazole alkaloids, exert their effects by
modulating cellular signaling pathways, a hypothetical pathway involving enzyme inhibition by
Clauszoline M is proposed. This could involve the inhibition of a key kinase or other regulatory
enzyme, leading to downstream effects on gene expression and cellular processes.
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Hypothetical Signaling Pathway for Clauszoline M:
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Caption: Hypothetical signaling pathway modulated by Clauszoline M.

Conclusion

Clauszoline M is a promising carbazole alkaloid with potential for further investigation in drug
discovery and development. While comprehensive experimental data is still emerging, this
guide provides a foundational understanding of its physicochemical properties and a framework
for its isolation, characterization, and biological evaluation. Future research should focus on the
definitive identification of its molecular targets and the elucidation of its precise mechanisms of
action to fully realize its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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